Cas no 138040-92-3 (Thieno[2,3-d]pyrimidine, 4-[3-(4-methoxyphenyl)propyl]-)

Thieno[2,3-d]pyrimidine, 4-[3-(4-methoxyphenyl)propyl]- structure
138040-92-3 structure
Product Name:Thieno[2,3-d]pyrimidine, 4-[3-(4-methoxyphenyl)propyl]-
CAS No:138040-92-3
MF:C16H16N2OS
MW:284.376042366028
CID:1257160
Update Time:2024-08-04

Thieno[2,3-d]pyrimidine, 4-[3-(4-methoxyphenyl)propyl]- Chemical and Physical Properties

Names and Identifiers

    • Thieno[2,3-d]pyrimidine, 4-[3-(4-methoxyphenyl)propyl]-
    • Inchi: 1S/C16H16N2OS/c1-19-13-7-5-12(6-8-13)3-2-4-15-14-9-10-20-16(14)18-11-17-15/h5-11H,2-4H2,1H3
    • InChI Key: HKOPPMHGOSTPQG-UHFFFAOYSA-N
    • SMILES: C1=NC(CCCC2=CC=C(OC)C=C2)=C2C=CSC2=N1

Computed Properties

  • Exact Mass: 284.09848

Experimental Properties

  • Density: 1.217±0.06 g/cm3(Predicted)
  • Boiling Point: 432.3±35.0 °C(Predicted)
  • PSA: 35.01
  • pka: 1.67±0.40(Predicted)
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